Cas no 1501585-77-8 (2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine)
1501585-77-8 structure
Product Name:2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine
CAS No:1501585-77-8
MF:C12H25N
MW:183.333603620529
CID:5751658
PubChem ID:81021018
Update Time:2023-11-18
2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS019590153
- 2-(3,5-DIMETHYLCYCLOHEXYL)-2-METHYLPROPAN-1-AMINE
- 1501585-77-8
- EN300-1132393
- Cyclohexaneethanamine, β,β,3,5-tetramethyl-
- 2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine
-
- Inchi: 1S/C12H25N/c1-9-5-10(2)7-11(6-9)12(3,4)8-13/h9-11H,5-8,13H2,1-4H3
- InChI Key: YPHWBJWCRQWZLF-UHFFFAOYSA-N
- SMILES: NCC(C)(C)C1CC(C)CC(C)C1
Computed Properties
- Exact Mass: 183.198699802g/mol
- Monoisotopic Mass: 183.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.847±0.06 g/cm3(Predicted)
- Boiling Point: 220.1±8.0 °C(Predicted)
- pka: 10.61±0.10(Predicted)
2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132393-0.05g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1132393-0.1g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1132393-0.25g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1132393-0.5g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1132393-1.0g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 1g |
$813.0 | 2023-06-09 | ||
| Enamine | EN300-1132393-2.5g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1132393-5.0g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 5g |
$2360.0 | 2023-06-09 | ||
| Enamine | EN300-1132393-10.0g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 10g |
$3500.0 | 2023-06-09 | ||
| Enamine | EN300-1132393-1g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1132393-5g |
2-(3,5-dimethylcyclohexyl)-2-methylpropan-1-amine |
1501585-77-8 | 95% | 5g |
$2235.0 | 2023-10-26 |
2-(3,5-Dimethylcyclohexyl)-2-methylpropan-1-amine Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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